Cas no 89769-28-8 (2-Propanol, 1-(3,3-dimethoxypropoxy)-)

• Product name: 2-Propanol, 1-(3,3-dimethoxypropoxy)-
• CAS No: 89769-28-8
• MF: C₈H₁₈O₄
• MW: 178.22612
• CID: 589604
• PubChem ID: 11116610

2-Propanol, 1-(3,3-dimethoxypropoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(3,3-dimethoxypropoxy)-
• 1-(3,3-dimethoxypropoxy)propan-2-ol
• DTXSID90455747
• 89769-28-8

• Inchi： InChI=1S/C8H18O4/c1-7(9)6-12-5-4-8(10-2)11-3/h7-9H,4-6H2,1-3H3
• InChI Key： BMVGFTLJBZMDPP-UHFFFAOYSA-N
• SMILES： CC(COCCC(OC)OC)O

Computed Properties

• Exact Mass: 178.12100
• Monoisotopic Mass: 178.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92000
• LogP: 0.39280